Cas no 110-81-6 (Diethyl Disulfide)

Diethyl Disulfide Properties

Names and Identifiers

• Diethyl Disulfide
• Ethyl Disulfide
• Diethyldisulfideneat
• (ethyldisulfanyl)ethane
• DETC
• CUPRAL
• (C2H5S)2
• ethyldisulphide
• Diethyldisulfid
• 3,4-DITHIAHEXANE
• DIETHYLDISULFANE
• dlethyldisulfide
• Diethyl disulfide
• +Expand

• MDL： MFCD00009266
• InChIKey： CETBSQOFQKLHHZ-UHFFFAOYSA-N
• Inchi： 1S/C4H10S2/c1-3-5-6-4-2/h3-4H2,1-2H3
• SMILES： CCSSCC
• BRN： 1098273

Computed Properties

• Exact Mass: 122.02200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 122.022
• Heavy Atom Count: 6
• Complexity: 17.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.6A^2

Experimental Properties

• LogP: 2.40760
• PSA: 50.60000
• Refractive Index: n20/D 1.506(lit.)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 151-153 °C(lit.)
• Melting Point: 95-98.5 °C(lit.)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• FEMA: 4093 | DIETHYL DISULFIDE
• Solubility: H2O: passes test
• Color/Form: Colorless or yellowish oil with foul smell.
• Solubility: Slightly soluble in water, easily soluble in ethanol and ether organic solvents.
• Density: 0.993 g/mL at 25 °C(lit.)

Diethyl Disulfide Security Information

• Symbol: GHS02 GHS07
• RTECS：JO1925000
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S26-S39-S37/39-S16-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：−20°C
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

Diethyl Disulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pesticide Chemicals Pesticides Disinfectant
• Pesticide Chemicals Pesticide Intermediates
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Natural Products and Extracts Flavors and Fragrances Essential Oils